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Compound of Interest

Compound Name: AZD3147

Cat. No.: B1666214 Get Quote

Technical Support Center: AZD3147
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the dual mTORC1/mTORC2 inhibitor, AZD3147. Our aim is to help you prevent and resolve

issues related to compound precipitation in stock solutions, ensuring the accuracy and

reproducibility of your experiments.

Troubleshooting Guide
This section addresses specific issues you may encounter with AZD3147 stock solutions.

Issue: I observed precipitation in my AZD3147 stock solution after thawing.

Possible Cause 1: Low Temperature. AZD3147, like many hydrophobic compounds, has

reduced solubility at lower temperatures. Precipitation can occur when a stock solution is

moved from room temperature to a cold environment (e.g., 4°C or on ice).

Solution 1:

Warm the vial in a water bath set to 37°C for 5-10 minutes.

Vortex the solution for 1-2 minutes to ensure it is fully redissolved.

Visually inspect the solution to confirm that all precipitate has disappeared.
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If precipitation persists, sonication for 5-10 minutes may be effective.

Possible Cause 2: Repeated Freeze-Thaw Cycles. Subjecting the stock solution to multiple

freeze-thaw cycles can lead to compound degradation and precipitation.

Solution 2:

Upon initial preparation, aliquot the stock solution into smaller, single-use volumes.

Store the aliquots at the recommended temperature (-20°C for short-term or -80°C for

long-term storage).[1]

When needed, thaw only the required number of aliquots for your experiment.

Issue: My AZD3147 precipitates when I dilute it into my aqueous experimental buffer or media.

Possible Cause: Rapid change in solvent polarity. Diluting a high-concentration DMSO stock

directly into an aqueous solution can cause the compound to "crash out" due to its low

aqueous solubility.

Solution:

Perform a stepwise dilution. First, dilute the high-concentration DMSO stock to an

intermediate concentration with DMSO.

Then, slowly add the intermediate DMSO solution to your aqueous buffer or media while

vortexing to ensure rapid mixing.

The final concentration of DMSO in your assay should be kept as low as possible, ideally

below 0.5%, to avoid solvent effects on your cells.

Frequently Asked Questions (FAQs)
What is the recommended solvent for preparing AZD3147 stock solutions?

The recommended solvent for preparing AZD3147 stock solutions is high-quality, anhydrous

Dimethyl Sulfoxide (DMSO).[2] It is crucial to use newly opened DMSO as it is hygroscopic

and absorbed water can reduce the solubility of hydrophobic compounds.[1]
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What is the maximum soluble concentration of AZD3147 in DMSO?

AZD3147 has a high solubility in DMSO, with reports of up to 125 mg/mL (241.47 mM) with

the aid of ultrasonication.[1] Another source indicates a solubility of approximately 100 mM in

DMSO.[2]

What are the recommended storage conditions for AZD3147?

Solid Powder:

-20°C for up to 3 years.

4°C for up to 2 years.

In Solvent (DMSO):

-80°C for up to 6 months.[1]

-20°C for up to 1 month.[1]

Could the pH of my buffer be affecting the solubility of AZD3147?

While the specific pKa of AZD3147 is not readily available, the solubility of many small

molecule inhibitors can be influenced by pH. If you are experiencing persistent precipitation

issues, it is possible that the pH of your aqueous buffer is a contributing factor. You may

need to empirically test the solubility of AZD3147 in a small range of pH values around your

experimental conditions to determine the optimal pH for solubility.

Quantitative Data Summary
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Property Value Solvent/Condition Citation(s)

Molecular Weight 517.66 g/mol - [1]

Solubility

125 mg/mL (241.47

mM) (with

ultrasonication)

DMSO [1]

~100 mM DMSO [2]

~1 mg/mL Ethanol [2]

Storage (Solid)
3 years at -20°C, 2

years at 4°C
- [1]

Storage (in Solvent)
6 months at -80°C, 1

month at -20°C
DMSO [1]

Experimental Protocol: Preparation of a 10 mM
AZD3147 Stock Solution in DMSO

Materials:

AZD3147 powder

Anhydrous, high-purity DMSO (newly opened bottle)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or sonicator (optional)

Procedure:

1. Allow the vial of AZD3147 powder to equilibrate to room temperature before opening to

prevent condensation.
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2. Calculate the required mass of AZD3147 to prepare your desired volume of a 10 mM

stock solution (Molecular Weight = 517.66 g/mol ). For example, for 1 mL of a 10 mM

solution, you will need 5.18 mg of AZD3147.

3. Add the calculated amount of AZD3147 powder to a sterile microcentrifuge tube.

4. Add the appropriate volume of anhydrous DMSO to the tube.

5. Vortex the solution vigorously for 2-5 minutes until the powder is completely dissolved.

6. If the compound does not fully dissolve, warm the solution in a 37°C water bath for 5-10

minutes and vortex again. Alternatively, sonicate the solution for 5-10 minutes.

7. Visually inspect the solution to ensure there are no visible particles.

8. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

9. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).
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Caption: Troubleshooting workflow for AZD3147 precipitation.
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Caption: AZD3147 inhibits mTORC1 and mTORC2 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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